
Limacine: A Comprehensive Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Limacine

Cat. No.: B239542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of Limacine, a

bioactive compound of interest in various research and development fields. This document

summarizes its core molecular data and sets the stage for further exploration into its biological

activities and potential therapeutic applications.

Core Molecular Data
Limacine, a complex alkaloid, possesses a unique molecular structure that underpins its

biological activity. A summary of its key quantitative data is presented below for easy reference

and comparison.
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Property Value Source

Molecular Formula C37H40N2O6 PubChem[1]

Molecular Weight 608.7 g/mol PubChem[1]

IUPAC Name

(1R,14R)-9,20,25-trimethoxy-

15,30-dimethyl-7,23-dioxa-

15,30-

diazaheptacyclo[22.6.2.2³,⁶.1⁸,

¹².1¹⁴,¹⁸.0²⁷,³¹.0³²,³⁶]hexatriacon

ta-

3(35),4,6(34),8,10,12(33),18,2

0,22(32),24,26,31-dodecaen-

21-ol

PubChem[1]

Logical Relationship of Core Data
The fundamental relationship between the molecular formula and molecular weight of a

compound is a cornerstone of chemical science. The molecular formula provides the exact

number of atoms of each element in a molecule, which is then used to calculate the molecular

weight by summing the atomic weights of all constituent atoms.

Molecular Formula
(C37H40N2O6) CalculationSum of Atomic Weights Molecular Weight

(608.7 g/mol)

Click to download full resolution via product page

Caption: Relationship between Molecular Formula and Molecular Weight.

This guide serves as a foundational resource for professionals engaged in research and

development involving Limacine. Further investigations into its mechanism of action, biological

targets, and safety profile are essential for unlocking its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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